molecular formula C12H16O3 B8749318 Methyl 3-isopropoxy-4-methylbenzoate

Methyl 3-isopropoxy-4-methylbenzoate

Cat. No.: B8749318
M. Wt: 208.25 g/mol
InChI Key: FZTVBLUGAOJMAK-UHFFFAOYSA-N
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Description

Methyl 3-isopropoxy-4-methylbenzoate is a useful research compound. Its molecular formula is C12H16O3 and its molecular weight is 208.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H16O3

Molecular Weight

208.25 g/mol

IUPAC Name

methyl 4-methyl-3-propan-2-yloxybenzoate

InChI

InChI=1S/C12H16O3/c1-8(2)15-11-7-10(12(13)14-4)6-5-9(11)3/h5-8H,1-4H3

InChI Key

FZTVBLUGAOJMAK-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C=C1)C(=O)OC)OC(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of methyl 3-hydroxy-4-methylbenzoate (5.28 g, 31.8 mmol), potassium carbonate (6.59 g, 47.7 mmol) and N,N-dimethylformamide (50 mL) were added 2-bromopropane (3.58 mL, 38.2 mmol) and potassium iodide (0.53 g, 3.18 mmol) under stirring at room temperature, and the mixture was stirred at 80° C. for 7 hr. To the reaction mixture were added 2-bromopropane (1.79 mL, 19.1 mmol) and potassium iodide (0.27 g, 1.59 mmol), and the mixture was further stirred at 80° C. for 15 hr. The reaction mixture was allowed to cool, diluted with ethyl acetate, washed with water and saturated brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (hexane/ethyl acetate=19/1-hexane/ethyl acetate=4/1) to give the title compound (6.3 g, yield 96%) as a colorless oil.
Quantity
5.28 g
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reactant
Reaction Step One
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6.59 g
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reactant
Reaction Step One
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50 mL
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solvent
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3.58 mL
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reactant
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0.53 g
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reactant
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1.79 mL
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reactant
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0.27 g
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catalyst
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0 (± 1) mol
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Yield
96%

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